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Compound of Interest

Compound Name: Amino-PEG11-Amine

Cat. No.: B605453

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safe handling and
utilization of Amino-PEG11-Amine, a versatile bifunctional crosslinker crucial in
bioconjugation, drug delivery, and surface modification applications. This document outlines
essential safety protocols, detailed experimental procedures, and key physicochemical
properties to ensure its effective and safe use in research and development.

Core Concepts and Physicochemical Properties

Amino-PEG11-Amine, with the CAS number 479200-82-3, is a hydrophilic polyethylene glycol
(PEG) derivative featuring primary amine groups at both termini. The PEG spacer, composed
of 11 ethylene glycol units, imparts water solubility and biocompatibility to the molecule, making
it an ideal linker for various bioconjugation applications.
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Property Value Source
CAS Number 479200-82-3 N/A
Molecular Formula C24H52N2011 N/A
Molecular Weight 544.68 g/mol N/A
Appearance Colorless oil to white solid [1]
Solubility Soluble in Water, DMSO, e
DCM, DMF, MeOH
Purity >95% to >98% [3]

Safety and Handling

While specific toxicological data for Amino-PEG11-Amine has not been extensively

documented, general safety precautions for handling amine-containing and PEGylated

compounds should be strictly followed.[4]

2.1. Personal Protective Equipment (PPE)

When handling Amino-PEG11-Amine, appropriate personal protective equipment is essential

to minimize exposure and ensure personal safety.

PPE

Specification

Gloves

Chemical-resistant gloves (e.qg., nitrile)

Eye Protection

Safety glasses with side shields or goggles

Lab Coat

Standard laboratory coat

Respiratory Protection

Use in a well-ventilated area. A respirator may

be necessary for handling large quantities or in

poorly ventilated spaces.

2.2. Storage and Stability

Proper storage is critical to maintain the integrity and reactivity of Amino-PEG11-Amine.
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Condition Recommendation
Temperature -20°C
Atmosphere Store in a dry, light-protected container.

Use anhydrous solvents (e.g., DMSO, DMF) to
Handling prevent hydrolysis of the amine groups and

maintain reactivity.

2.3. First Aid Measures

In case of exposure, the following first aid measures should be taken:

Exposure Route First Aid Procedure

Wash the affected area thoroughly with soap

Skin Contact
and water.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing.

Inhalation Move the person to fresh air.

Do not induce vomiting. Seek immediate

Ingestion . .
medical attention.

Experimental Protocols

Amino-PEG11-Amine's terminal primary amine groups readily react with various functional
groups, most notably carboxylic acids and activated esters like N-hydroxysuccinimide (NHS)

esters, to form stable amide bonds.
3.1. General Workflow for Bioconjugation

The following diagram illustrates a typical workflow for the bioconjugation of a target molecule
using Amino-PEG11-Amine.
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Preparation

Dissolve Target Molecule Dissolve Amino-PEG11-Amine

Reaction

Add Coupling Reagents (if needed)

'

Mix & Incubate

Purification

Quench Reaction

'

Purify Conjugate
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Components for Drug Delivery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling and Bioconjugation]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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